Cas no 2418645-22-2 (Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate
• CAS No: 2418645-22-2
• MF: C₁₇H₂₄FN₅O₄S
• MW: 413.466965675354
• CID: 5676117
• PubChem ID: 165774037
• Update Time: 2025-06-08

Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418645-22-2
• EN300-26628796
• tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate
• Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate

• Inchi： 1S/C17H24FN5O4S/c1-12-14(20-21-19)9-13(11-28(18,25)26)10-15(12)22-5-7-23(8-6-22)16(24)27-17(2,3)4/h9-10H,5-8,11H2,1-4H3
• InChI Key： AAVSGNXRRHMNFN-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C(C)=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1)N=[N+]=[N-])(=O)(=O)F

Computed Properties

• Exact Mass: 413.15330360g/mol
• Monoisotopic Mass: 413.15330360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.7Ų

Additional information on Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate

Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate (CAS No. 2418645-22-2): An Overview

Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate (CAS No. 2418645-22-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an azido group, a fluorosulfonyl moiety, and a substituted phenyl ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and chemical probes.

The azido group in the compound is of particular interest due to its reactivity and versatility in chemical synthesis. Azides are widely used in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for the formation of 1,2,3-triazoles. This reaction has been extensively utilized in the synthesis of bioconjugates, drug delivery systems, and functional materials. The presence of the azido group in Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate makes it a valuable intermediate for further chemical modifications and functionalization.

The fluorosulfonyl moiety is another key feature of this compound. Fluorosulfonyl groups are known for their strong electron-withdrawing properties and high reactivity, which can influence the electronic properties and biological activity of the molecule. In recent studies, fluorosulfonyl-containing compounds have shown promise in various applications, including as catalysts, reagents in organic synthesis, and as components in pharmaceuticals. The fluorosulfonyl group in Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate may contribute to its potential as a lead compound for drug discovery.

The substituted phenyl ring with a methyl group at the 2-position and a fluorosulfonylmethyl group at the 5-position adds further complexity to the molecule. The presence of these substituents can significantly affect the conformational flexibility and binding affinity of the compound to biological targets. In medicinal chemistry, such structural modifications are often employed to optimize pharmacological properties such as potency, selectivity, and metabolic stability. The specific arrangement of these substituents in Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate suggests that it may have unique interactions with biological receptors or enzymes.

The piperazine ring is a common structural motif found in many biologically active compounds. Piperazines are known for their ability to form hydrogen bonds and interact with hydrophobic pockets in proteins, making them useful scaffolds for drug design. The tert-butyl group attached to the piperazine ring in this compound provides additional steric bulk, which can influence its pharmacokinetic properties such as solubility and permeability. This combination of structural elements makes Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate a promising candidate for further investigation in drug discovery programs.

In recent years, there has been increasing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. PPIs are involved in various cellular processes and are often dysregulated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate, particularly its azido group and fluorosulfonyl moiety, make it an attractive candidate for exploring PPI modulation. Studies have shown that compounds with similar structural motifs can disrupt specific PPIs by binding to allosteric sites or interfering with protein interfaces.

Beyond its potential applications in drug discovery, Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate may also find use as a chemical probe for studying biological processes. Chemical probes are small molecules that can selectively bind to specific proteins or cellular targets, allowing researchers to investigate their functions and interactions. The ability to modify the azido group through click chemistry reactions makes this compound highly versatile for generating labeled derivatives that can be used in biochemical assays and imaging studies.

In conclusion, Tert-butyl 4-{3-azido-5-[(fluorosulfonyl)methyl]-2-methylphenyl}piperazine-1-carboxylate (CAS No. 2418645-22-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features offers opportunities for developing novel drugs, chemical probes, and functional materials. Ongoing research into this compound is likely to uncover new applications and insights into its biological activity, making it an exciting area of study for scientists and researchers.